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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
Copper aspirinate, a compound with significant therapeutic potential, is unequivocally

classified as a coordination compound. This determination is based on its distinct chemical

structure, which features central copper(II) ions bonded to acetylsalicylate ligands through

coordinate covalent bonds. This guide provides a detailed exploration of the coordination

chemistry of copper aspirinate, including its structure, bonding, and synthesis. The

information presented herein is intended to serve as a technical resource for professionals in

the fields of chemical research and drug development.

Introduction to Coordination Compounds
A coordination compound is characterized by a central metal atom or ion that is bonded to a

surrounding array of molecules or anions, known as ligands.[1][2][3] The bond between the

central metal and the ligands is a coordinate covalent bond, in which the ligand, acting as a

Lewis base, donates a pair of electrons to the central metal, which acts as a Lewis acid.[4][5]

The central metal and its directly attached ligands constitute the coordination sphere.[1][4] The

properties of a coordination compound are distinct from those of its constituent metal ion and

ligands.[1]
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Copper aspirinate, also known by its IUPAC name dicopper;tetrakis(2-acetyloxybenzoate), is

a well-established example of a coordination compound.[6][7] It is often referred to as a

copper(II) aspirin complex or a copper chelate of aspirin.[6][8] The structure of copper
aspirinate consists of two copper(II) ions bridged by four acetylsalicylate (aspirinate) ligands.

[9][10]

In this complex, the copper(II) ions act as the central metal centers. The aspirinate anions

function as ligands, donating electrons from the oxygen atoms of the carboxylate groups to

form coordinate covalent bonds with the copper ions.[11] This interaction leads to the formation

of a stable, binuclear copper(II) paddlewheel structure, a common motif in coordination

chemistry.

Chemical and Physical Properties
A summary of the key quantitative data for copper aspirinate is presented in the table below

for easy reference and comparison.

Property Value Reference(s)

Chemical Formula C₃₆H₂₈Cu₂O₁₆ [6][12]

Molar Mass 843.696 g/mol [6][13]

Appearance Bright blue crystalline solid [6]

Melting Point 248 to 255 °C (decomposes) [6]

CAS Number 23642-01-5 [6]

IUPAC Name
dicopper;tetrakis(2-

acetyloxybenzoate)
[6]

Experimental Protocol: Synthesis of Copper
Aspirinate
The synthesis of copper aspirinate is a common laboratory procedure that demonstrates the

principles of coordination chemistry. The following protocol outlines a typical method for its

preparation.[6][9][11][13]
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4.1. Materials and Reagents

Acetylsalicylic acid (Aspirin)

Sodium carbonate (Na₂CO₃) or Sodium bicarbonate (NaHCO₃)

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Drying oven

4.2. Procedure

Preparation of Sodium Acetylsalicylate:

An excess of acetylsalicylic acid is dissolved in an aqueous solution of sodium carbonate.

[6] The reaction between acetylsalicylic acid and sodium carbonate results in the formation

of the water-soluble sodium acetylsalicylate.[12]

The resulting solution is filtered to remove any unreacted acetylsalicylic acid.[6]

Formation of Copper Aspirinate:

A solution of copper(II) sulfate is prepared by dissolving it in distilled water.

The copper(II) sulfate solution is then added to the sodium acetylsalicylate solution.[13]

Upon mixing, a bright blue precipitate of copper aspirinate forms immediately.[6][13]

Isolation and Purification:
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The precipitated copper aspirinate is collected by vacuum filtration.

The crystals are washed with distilled water to remove any soluble impurities.

The purified copper aspirinate is then dried in a drying oven at a low temperature.

4.3. Chemical Reactions

Formation of Sodium Acetylsalicylate: 2 HC₉H₇O₄(s) + Na₂CO₃(aq) → 2 NaC₉H₇O₄(aq) +

H₂O(l) + CO₂(g)[12]

Precipitation of Copper Aspirinate: 2 CuSO₄(aq) + 4 NaC₉H₇O₄(aq) → Cu₂(C₉H₇O₄)₄(s) + 2

Na₂SO₄(aq)[13]

Visualizing the Coordination of Copper Aspirinate
The following diagrams illustrate the logical relationship in the synthesis of copper aspirinate
and the coordination within the molecule.

Reactants Process Products

Acetylsalicylic Acid

Dissolution & ReactionSodium Carbonate

Copper(II) Sulfate Precipitation

Sodium Acetylsalicylate

Copper Aspirinate

Click to download full resolution via product page

Caption: Workflow for the synthesis of copper aspirinate.
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Caption: Coordination of copper ions with aspirinate ligands.

Conclusion
Based on the definitive evidence of coordinate covalent bonding between central copper(II)

ions and acetylsalicylate ligands, copper aspirinate is correctly classified as a coordination

compound. Its unique binuclear structure and the nature of the metal-ligand interactions are of

significant interest in the fields of coordination chemistry and medicinal chemistry. This guide

has provided a foundational understanding of copper aspirinate's chemical nature, synthesis,

and structure for professionals engaged in scientific research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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